
Application of C.I. Reactive Yellow 86 in Textile
Dyeing Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B3183079 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
C.I. Reactive Yellow 86 is a monochlorotriazine (MCT) reactive dye widely used in the textile

industry for dyeing cellulosic fibers such as cotton, linen, and viscose.[1] Its popularity stems

from its ability to form a strong covalent bond with the fiber, resulting in dyeings with good wet

fastness properties and bright, vibrant shades.[2] This document provides detailed application

notes and experimental protocols for the use of C.I. Reactive Yellow 86 in textile dyeing

research, focusing on exhaustion and cold pad-batch methods.

Chemical and Physical Properties
Property Value

C.I. Name Reactive Yellow 86

CAS Number 61951-86-8

Molecular Formula C₁₈H₁₄Cl₂N₈Na₂O₉S₂

Molecular Weight 667.37 g/mol

Appearance Yellow Powder

Solubility Soluble in water (30 g/L at 50°C)[1]
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Application in Textile Dyeing
C.I. Reactive Yellow 86 is primarily used for dyeing cotton and other cellulosic fibers. The

dyeing process involves the formation of a covalent bond between the reactive group of the

dye and the hydroxyl groups of the cellulose under alkaline conditions.[3] Key application

methods include exhaustion dyeing and cold pad-batch dyeing.

Exhaustion Dyeing
This method involves dyeing the textile material in a dye bath that gradually exhausts the dye

onto the fiber. The process is influenced by temperature, electrolyte concentration, and pH.

Table 1: Exhaustion Dyeing Recipe for Cotton with C.I. Reactive Yellow 86

Parameter
Pale Shade (e.g.,
0.5% owf)

Medium Shade
(e.g., 2% owf)

Dark Shade (e.g.,
4% owf)

C.I. Reactive Yellow

86 (% on weight of

fabric)

0.5 2.0 4.0

Glauber's Salt

(anhydrous) (g/L)
30 50 70

Soda Ash (g/L) 10 15 20

Liquor Ratio 1:20 1:15 1:10

Dyeing Temperature 60°C 60°C 60°C

Dyeing Time 60 min 75 min 90 min

Experimental Protocol: Exhaustion Dyeing

Preparation of the Dye Bath:

Calculate the required amounts of C.I. Reactive Yellow 86, Glauber's salt, and soda ash

based on the weight of the fabric and the desired shade depth.

Dissolve the pre-calculated amount of Glauber's salt in water in the dyeing vessel.
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Separately, make a paste of the C.I. Reactive Yellow 86 powder with a small amount of

cold water and then dissolve it completely by adding hot water (around 50°C). Add the

dissolved dye to the dye bath.

Make up the final volume of the dye bath with water to achieve the desired liquor ratio.

Dyeing Procedure:

Introduce the pre-wetted cotton fabric into the dye bath at room temperature.

Start the dyeing machine and run for 10 minutes to ensure even wetting and penetration of

the dye.

Raise the temperature of the dye bath to 60°C over 20-30 minutes.

Run the machine for another 20-30 minutes at 60°C.

Add the pre-dissolved soda ash solution to the dye bath in two portions over 10-15

minutes. This will raise the pH to the alkaline range required for fixation.

Continue the dyeing for 45-60 minutes at 60°C for fixation of the dye to the fiber.

After-treatment (Washing-off):

Drain the dye bath.

Rinse the dyed fabric thoroughly with cold water.

Neutralize the fabric with a dilute solution of acetic acid (e.g., 0.5-1.0 g/L) at 40°C for 10

minutes.

Rinse again with hot water.

Soap the fabric at the boil (95-100°C) for 10-15 minutes with a solution containing 2 g/L of

a non-ionic detergent to remove any unfixed or hydrolyzed dye.

Rinse thoroughly with hot and then cold water.

Squeeze and dry the fabric.
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Cold Pad-Batch (CPB) Dyeing
This semi-continuous process involves padding the fabric with the dye liquor and then batching

it for a period to allow for fixation at ambient temperature. This method is known for its savings

in water and energy.

Table 2: Cold Pad-Batch Dyeing Recipe for Cotton with C.I. Reactive Yellow 86

Component Concentration (g/L)

C.I. Reactive Yellow 86 10 - 40 (depending on shade)

Sodium Silicate (106°Tw, Na₂O:SiO₂ = 1:2) 100 - 150

Caustic Soda (72°Tw) 5 - 15

Wetting Agent 1 - 2

Urea (optional, for improved solubility) 50 - 100

Experimental Protocol: Cold Pad-Batch Dyeing

Preparation of the Padding Liquor:

Dissolve the C.I. Reactive Yellow 86 and urea (if used) in water.

Add the wetting agent and stir until fully dissolved.

In a separate container, prepare the alkali solution by mixing the sodium silicate and

caustic soda.

Just before starting the padding process, add the alkali solution to the dye solution and

mix well. The stability of this mixture is limited, so it should be used promptly.

Padding and Batching:

Pad the prepared cotton fabric through the dye liquor at room temperature with a pickup of

70-80%.
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Immediately after padding, roll the fabric onto a batching roller and wrap it with a

polyethylene sheet to prevent drying and exposure to air.

Store the batched fabric at room temperature (20-30°C) for 12-24 hours to allow for dye

fixation. The batch should be rotated periodically to prevent color migration.

Washing-off:

After the batching period, unroll the fabric and rinse it thoroughly with cold water to remove

the alkali and unfixed dye.

Follow the same after-treatment procedure as described for the exhaustion dyeing method

(neutralization, soaping at the boil, and rinsing).

Colorfastness Properties
The colorfastness of textiles dyed with C.I. Reactive Yellow 86 is a critical measure of their

quality and durability.

Table 3: Typical Colorfastness Ratings of C.I. Reactive Yellow 86 on Cotton

Fastness Property Test Method Rating

Light Fastness ISO 105-B02 4-5

Wash Fastness (Change in

Color)
ISO 105-C06 (C2S) 4-5

Wash Fastness (Staining on

Cotton)
ISO 105-C06 (C2S) 4-5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 3-4

Perspiration Fastness (Alkaline

& Acidic)
ISO 105-E04 4-5

Note: Ratings are on a scale of 1 to 5, with 5 being the best. For light fastness, the scale is 1 to

8.[4]
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Experimental Protocols for Fastness Testing
Wash Fastness (ISO 105-C06)

A composite specimen is prepared by sewing the dyed fabric sample between two undyed

standard adjacent fabrics (e.g., cotton and wool).

The specimen is washed in a standard soap solution (e.g., 5 g/L soap) at a specified

temperature (e.g., 60°C) for a defined period (e.g., 30 minutes) in a launder-ometer.[5][6]

After washing, the specimen is rinsed and dried.

The change in color of the dyed fabric and the degree of staining on the adjacent fabrics are

assessed using the respective grey scales under standard lighting conditions.[7]

Light Fastness (ISO 105-B02)
A specimen of the dyed fabric is exposed to a controlled artificial light source (Xenon arc

lamp) that simulates natural daylight.[8][9]

Simultaneously, a set of blue wool standards with known lightfastness ratings are also

exposed.

The exposure is continued until a specified color change is observed on the sample or the

blue wool standards.

The lightfastness is rated by comparing the fading of the specimen with that of the blue wool

standards.[10][11]

Rubbing Fastness (ISO 105-X12)
A specimen of the dyed fabric is mounted on the base of a crockmeter.

A standard white cotton cloth is fixed to the rubbing finger of the crockmeter.

The test is performed by rubbing the white cloth against the dyed fabric for a specified

number of cycles (e.g., 10 cycles) under a constant pressure.[12][13]
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The test is conducted under both dry and wet conditions. For the wet test, the white cotton

cloth is wetted to a specific moisture content.[14][15]

The degree of color transfer to the white cloth is assessed using the grey scale for staining.

[16]

Visualizations
Reaction Mechanism
The dyeing of cotton with C.I. Reactive Yellow 86, a monochlorotriazine dye, involves a

nucleophilic substitution reaction between the dye and the cellulose fiber under alkaline

conditions.

Cellulose Fiber C.I. Reactive Yellow 86

Cell-OH Cell-O⁻

(Cellulosate ion)
Ionization Dye-MCT-Cl

H₂OHydrolysis

Dye-MCT-O-Cell
(Covalent Bond)

OH⁻ (Alkali) Nucleophilic Substitution
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(Hydrolyzed Dye)
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Caption: Reaction mechanism of C.I. Reactive Yellow 86 with cellulose.

Experimental Workflow
The overall workflow for dyeing cotton with C.I. Reactive Yellow 86 and subsequent quality

assessment is outlined below.
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Caption: Experimental workflow for textile dyeing and analysis.

Conclusion
C.I. Reactive Yellow 86 is a versatile and effective dye for cellulosic fibers, offering good

fastness properties when applied correctly. The choice between exhaustion and cold pad-batch

dyeing methods will depend on the specific research or production requirements, with

considerations for equipment availability, batch size, and environmental impact. Adherence to

the detailed protocols outlined in this document will enable researchers and scientists to

achieve consistent and reproducible results in their textile dyeing applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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